Cas no 425618-78-6 (3-bromo-N-[2-(dimethylamino)ethyl]benzamide)

• Product Name: 3-bromo-N-[2-(dimethylamino)ethyl]benzamide
• CAS No: 425618-78-6
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 6786295
• PubChem ID: 3474704
• Update Time: 2025-10-13

3-bromo-N-[2-(dimethylamino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• E87939
• SR-01000230786-1
• 3-bromo-N-[2-(dimethylamino)ethyl]benzamide
• CS-0332327
• 6218-08-2
• SR-01000230786
• DTXSID90392820
• 3-Bromo-N-(2-(dimethylamino)ethyl)benzamide
• AB00104427-01
• STK185606
• A1-19318
• AKOS000186560
• 425618-78-6

• Inchi： 1S/C11H15BrN2O/c1-14(2)7-6-13-11(15)9-4-3-5-10(12)8-9/h3-5,8H,6-7H2,1-2H3,(H,13,15)
• InChI Key： GWYHEJFSZYVDSU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-bromo-N-[2-(dimethylamino)ethyl]benzamide

Comprehensive Overview of 3-bromo-N-[2-(dimethylamino)ethyl]benzamide (CAS No. 425618-78-6)

3-bromo-N-[2-(dimethylamino)ethyl]benzamide, with the CAS number 425618-78-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a bromine substituent and a dimethylaminoethyl moiety in its structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and interactions. Its benzamide core is a common scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The bromo group at the 3-position introduces unique electronic effects, which can influence the compound's binding affinity to biological targets. Meanwhile, the dimethylaminoethyl side chain enhances solubility and may contribute to membrane permeability, a critical factor in drug design.

In recent years, the demand for high-purity 3-bromo-N-[2-(dimethylamino)ethyl]benzamide has increased due to its utility in high-throughput screening and structure-activity relationship (SAR) studies. Scientists are exploring its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy. Additionally, its potential as a building block for small-molecule inhibitors has made it a subject of interest in cancer research and neurodegenerative disease studies.

The synthesis of 3-bromo-N-[2-(dimethylamino)ethyl]benzamide typically involves multi-step organic reactions, including amide coupling and bromination. Advanced techniques such as HPLC purification and NMR characterization ensure the compound meets the stringent quality standards required for research applications. Its stability under various conditions and compatibility with common solvents further enhance its practicality in laboratory settings.

From an industrial perspective, CAS 425618-78-6 is often sourced by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug development. The compound's versatility aligns with the growing trend of fragment-based drug design, where small molecules are used to probe biological pathways. Moreover, its relevance in chemoinformatics and molecular docking simulations highlights its importance in modern computational chemistry.

Environmental and safety considerations are also paramount when handling 3-bromo-N-[2-(dimethylamino)ethyl]benzamide. While it is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling guidelines.

In conclusion, 3-bromo-N-[2-(dimethylamino)ethyl]benzamide (CAS 425618-78-6) represents a critical tool in contemporary chemical and biological research. Its unique structural attributes and broad applicability make it a focal point in innovative therapeutics and molecular engineering. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing biomedical science and drug discovery.